molecular formula C19H14N4O2 B2467026 N-((2-(furan-2-yl)pyridin-4-yl)methyl)quinoxaline-2-carboxamide CAS No. 2034546-88-6

N-((2-(furan-2-yl)pyridin-4-yl)methyl)quinoxaline-2-carboxamide

Cat. No. B2467026
CAS RN: 2034546-88-6
M. Wt: 330.347
InChI Key: LUQVMBQUXMBRGU-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

N-((2-(furan-2-yl)pyridin-4-yl)methyl)quinoxaline-2-carboxamide, also known as FPQ, is a novel quinoxaline derivative that has gained significant attention in the scientific community due to its potential applications in drug discovery and development. FPQ is a small molecule compound that has been synthesized using various methods and has shown promising results in various scientific research studies.

Scientific Research Applications

Antibacterial Activity

Furan derivatives have gained prominence in medicinal chemistry due to their remarkable therapeutic efficacy. Researchers have been inspired to create innovative antibacterial agents by incorporating the furan nucleus . The compound’s antibacterial activity can be explored against both gram-positive and gram-negative bacteria. Investigating its mechanism of action and potential synergies with existing antibiotics could lead to novel treatment strategies.

Anti-Inflammatory Potential

Furan compounds, including our target molecule, have demonstrated anti-inflammatory effects. By modulating inflammatory pathways, they may offer therapeutic benefits in conditions such as arthritis, asthma, and autoimmune diseases. Further studies are needed to elucidate the precise mechanisms involved .

Anticancer Properties

Furan derivatives exhibit anticancer potential, making them interesting candidates for cancer drug development. Researchers have explored their effects on various cancer cell lines, including breast, lung, and colon cancer. Investigating the compound’s impact on tumor growth, apoptosis, and metastasis could provide valuable insights .

Anti-Ulcer and Gastroprotective Effects

Furan-containing compounds have been investigated for their gastroprotective properties. They may help prevent gastric ulcers by modulating mucosal integrity, reducing oxidative stress, and inhibiting inflammatory mediators. Understanding their interactions with gastric mucosa and potential clinical applications is crucial .

Antiviral Activity

Furan derivatives have shown promise as antiviral agents. Researchers have explored their effects against various viruses, including herpes simplex virus (HSV), human immunodeficiency virus (HIV), and influenza. Investigating their mode of action and potential synergy with existing antiviral drugs could lead to novel therapeutic options .

Anti-Fibrosis Potential

Recent studies have highlighted the compound’s anti-fibrosis activity. It may play a role in preventing excessive tissue scarring and fibrotic changes in organs such as the liver, lungs, and kidneys. Investigating its effects on fibroblast proliferation, collagen deposition, and cytokine modulation is essential .

properties

IUPAC Name

N-[[2-(furan-2-yl)pyridin-4-yl]methyl]quinoxaline-2-carboxamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C19H14N4O2/c24-19(17-12-21-14-4-1-2-5-15(14)23-17)22-11-13-7-8-20-16(10-13)18-6-3-9-25-18/h1-10,12H,11H2,(H,22,24)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

LUQVMBQUXMBRGU-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=CC=C2C(=C1)N=CC(=N2)C(=O)NCC3=CC(=NC=C3)C4=CC=CO4
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C19H14N4O2
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

330.3 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

N-((2-(furan-2-yl)pyridin-4-yl)methyl)quinoxaline-2-carboxamide

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.